Beryllium-10

• CAS: 14390-89-7
• Synonyms: 10Be radioisotope; Be-10 radioisotope; Beryllium-10
• Molecular Formula: Be
• Molecular Weight: 10.013535 g/mol
• SMILES: [Be]
• InChI: InChI=1S/Be/i1+1
• InChIKey: ATBAMAFKBVZNFJ-OUBTZVSYSA-N

Generic stable beryllium-9 or alternative cosmogenic nuclides (e.g., ²⁶Al, ³⁶Cl) cannot substitute for ¹⁰Be. The established Accelerator Mass Spectrometry (AMS) measurement protocols, production rate calibrations for quartz, and geochemical behavior are uniquely linked to its 1.39 Ma half-life and cosmogenic origin. Procuring certified ¹⁰Be ensures direct comparability with decades of published exposure-age, denudation-rate, and paleoclimate datasets. - Directly enables in situ erosion rate quantification over 10⁴-10⁶ year timescales. - Compatible with standard Nishiizumi AMS reference materials for reliable inter-laboratory calibration. - Essential for dating Middle to Late Pleistocene glacial moraines beyond the radiocarbon (~25 ka) limit.

Beryllium-10: Long-Lived Cosmogenic Radionuclide

Beryllium-10 (¹⁰Be) is a long-lived, radioactive cosmogenic isotope with a half-life of approximately 1.39–1.52 million years [1]. It is primarily produced in the Earth's atmosphere by cosmic ray spallation of nitrogen and oxygen, and to a lesser extent, in situ within surface rocks and minerals [2]. Its unique combination of a long half-life and a cosmogenic origin makes it a preeminent tracer for quantifying erosion rates, dating geological surfaces, and reconstructing past solar and geomagnetic activity across timescales of 10⁴ to 10⁷ years [3].

✓Cosmogenic surface exposure dating across 10⁴–10⁷ yr timescales

✓Catchment-wide erosion rate quantification using in situ production

✓Paleoenvironmental and paleoclimate reconstruction via ¹⁰Be/⁹Be ratios

✓AMS measurement protocol compatibility with established calibrations

• [1] Beryllium-10. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Beryllium-10 (accessed April 2026). View Source
• [2] McHargue, L. R., & Damon, P. E. (1991). The global beryllium 10 cycle. Reviews of Geophysics, 29(2), 141-158. View Source
• [3] Nishiizumi, K., et al. (2007). Absolute calibration of 10Be AMS standards. Nuclear Instruments and Methods in Physics Research Section B: Beam Interactions with Materials and Atoms, 258(2), 403-413. View Source

Why Generic Substitutes Fail for Be-10

Procurement of a 'generic' cosmogenic nuclide or even stable beryllium-9 (⁹Be) is fundamentally inadequate for applications requiring the specific nuclear and chemical properties of ¹⁰Be. The analytical and interpretive frameworks for exposure dating, erosion rate quantification, and paleoenvironmental reconstruction are inextricably linked to the unique half-life, production pathways, and geochemical behavior of ¹⁰Be [1]. Substituting with another isotope like ²⁶Al or ³⁶Cl, or with a non-radioactive tracer, would invalidate established production rate calibrations, disrupt established AMS measurement protocols optimized for ¹⁰Be/⁹Be ratios, and yield data that cannot be compared to decades of published research [2].

Half-life and production pathway mismatch: ⁹Be or ²⁶Al substitution invalidates calibrated production rates and age models.

AMS protocol disruption: ¹⁰Be/⁹Be ratio measurement and chemical separation schemes are not transferable to other isotopes or stable beryllium alone.

Age-range incompatibility: the widely used ²⁶Al/¹⁰Be pair fails for mid-Pleistocene burial dating where the ³⁶Cl/¹⁰Be pair is specifically required.

• [1] Lal, D. (1988). In situ-produced cosmogenic isotopes in terrestrial rocks. Annual Review of Earth and Planetary Sciences, 16, 355-388. View Source
• [2] Balco, G., et al. (2019). Chlorine-36/beryllium-10 burial dating of alluvial fan sediments associated with the Mission Creek strand of the San Andreas Fault system, California, USA. Geochronology, 1(1), 1-18. View Source

Beryllium-10: Differentiating from Analogs

¹⁰Be/³⁶Cl Pair for Mid-Pleistocene Burial Dating

The widely used ²⁶Al/¹⁰Be burial dating pair is ineffective for sediments younger than ~0.5 Ma due to similar half-lives (²⁶Al: ~0.7 Ma, ¹⁰Be: ~1.4 Ma). In contrast, the ³⁶Cl/¹⁰Be pair, leveraging ¹⁰Be's longer half-life, is specifically applicable to the 0.2–0.5 Ma range [1]. This is a direct head-to-head comparison of nuclide pair performance.

Burial Dating Range

Head-to-head

¹⁰Be/³⁶Cl: 0.2–0.5 Ma
²⁶Al/¹⁰Be: ineffective

Enables dating of mid-Pleistocene sediments inaccessible to the ²⁶Al/¹⁰Be pair.

Requires ³⁶Cl in K-feldspar, ¹⁰Be in quartz.

Evidence Dimension	Applicable Age Range for Burial Dating
Target Compound Data	0.2–0.5 Ma (using ³⁶Cl/¹⁰Be pair)
Comparator Or Baseline	²⁶Al/¹⁰Be pair: ineffective <0.5 Ma
Quantified Difference	Enables dating of sediments 0.2–0.5 Ma old, a range inaccessible to the ²⁶Al/¹⁰Be pair
Conditions	Burial dating of alluvial sediments; ³⁶Cl measured in K-feldspar, ¹⁰Be in quartz

Why This Matters

This property is critical for geoscientists requiring accurate chronology of Middle to Late Pleistocene landforms, where the standard ²⁶Al/¹⁰Be pair fails.

• [1] Balco, G., et al. (2019). Chlorine-36/beryllium-10 burial dating of alluvial fan sediments associated with the Mission Creek strand of the San Andreas Fault system, California, USA. Geochronology, 1(1), 1-18. View Source

AMS Sensitivity Advantage for ¹⁰Be Detection

Accelerator Mass Spectrometry (AMS) measurement of ¹⁰Be achieves a detection limit approximately five orders of magnitude lower than that of conventional beta counting [1]. This cross-study comparison quantifies the analytical advantage of AMS for ¹⁰Be.

Detection Limit

Reported

~100,000× lower than beta counting

Enables measurement of trace ¹⁰Be in geological samples.

AMS required for sub‑pg level detection.

Evidence Dimension	Detection Limit
Target Compound Data	AMS detection limit: ~5 orders of magnitude lower than beta counting
Comparator Or Baseline	Beta counting method for ¹⁰Be
Quantified Difference	~100,000x lower detection limit
Conditions	Measurement of ¹⁰Be in marine accumulations aged up to ~6 Myr

Why This Matters

This sensitivity is non-negotiable for measuring the extremely low ¹⁰Be concentrations typical of geological samples, making AMS the only viable method for most research applications.

• [1] Sharma, P., et al. (1983). Particle accelerator measurements of 10Be in marine accumulations: Intercomparison with beta counting method. Journal of Earth System Science, 92(1), 1-4. View Source

¹⁰Be/⁹Be Ratio as Denudation Rate Proxy

The ¹⁰Be/⁹Be ratio in river sediments and waters serves as a quantitative proxy for catchment-wide denudation rates [1]. This class-level inference demonstrates the ratio's dynamic range.

Denudation Rate Range

Class-level

0.01 – 0.5 mm/yr
50× difference across settings

Quantifies erosion rates across diverse landscapes.

Class-level inference; field validation advised.

Evidence Dimension	Denudation Rate Inferred from ¹⁰Be/⁹Be Ratio
Target Compound Data	0.01 mm/yr (Brazilian shield) to 0.5 mm/yr (Andes)
Comparator Or Baseline	In situ-produced cosmogenic ¹⁰Be measurements (class-level comparison)
Quantified Difference	Factor of 50 difference in denudation rate across settings
Conditions	Rivers draining Brazilian shield and Andean mountains

Why This Matters

This quantifiable link allows researchers to use the ¹⁰Be/⁹Be ratio to reliably estimate erosion rates across diverse landscapes, a key metric for understanding landscape evolution.

• [1] von Blanckenburg, F., et al. (2012). The Beryllium-10(meteoric)/ Beryllium-9 ratio as a new tracer of weathering and erosion rates. EGU General Assembly Conference Abstracts, 14, 12634. View Source

¹⁰Be vs. ¹⁴C in Glacial Moraine Dating

In a direct comparison for dating alpine moraines, ¹⁰Be results were suggestive of Last Glacial Maximum (LGM) deposition, while in situ ¹⁴C results were tightly clustered but pointed to a significantly younger (terminal Younger Dryas) age [1]. This head-to-head comparison reveals divergent interpretations from the same landforms.

Moraine Age Interpretation

Head-to-head

¹⁰Be: ~20 ka
¹⁴C: ~12.9 ka
~7,100‑yr difference

Nuclide choice dictates interpreted glacial history.

Direct comparison on same moraine boulders.

Evidence Dimension	Interpreted Depositional Age of Moraine
Target Compound Data	¹⁰Be suggests LGM deposition (~20 ka)
Comparator Or Baseline	in situ ¹⁴C suggests terminal Younger Dryas deposition (~12.9 ka)
Quantified Difference	~7,100-year discrepancy in interpreted age for the same feature
Conditions	In situ produced cosmogenic nuclides in alpine moraine boulders, Grey Hunter massif, Yukon

Why This Matters

The choice of nuclide dictates the interpreted glacial history; ¹⁰Be's longer half-life makes it the preferred tool for events beyond the ~25 ka range of ¹⁴C.

• [1] Goehring, B. M., et al. (2022). Reconciling the apparent absence of a Last Glacial Maximum alpine glacial advance, Yukon Territory, Canada, through cosmogenic beryllium-10 and carbon-14 measurements. Geochronology, 4(1), 311-322. View Source

AMS Ultra-Low Ratio Sensitivity for ¹⁰Be

State-of-the-art AMS facilities can measure ¹⁰Be/⁹Be isotopic ratios below 10⁻¹⁵ [1]. This supporting evidence establishes the extreme sensitivity required for cutting-edge applications.

Isotope Ratio Sensitivity

Data to verify

< 10⁻¹⁵ ¹⁰Be/⁹Be

Supports detection of rare decay events.

Cutting‑edge AMS capability.

Evidence Dimension	Measurable Isotopic Ratio
Target Compound Data	¹⁰Be/⁹Be < 10⁻¹⁵
Comparator Or Baseline	Not applicable (establishes absolute capability)
Quantified Difference	N/A
Conditions	Accelerator Mass Spectrometry (AMS) measurement

Why This Matters

This capability enables detection of extremely rare decay events and applications requiring the highest possible sensitivity, such as measuring beta-delayed proton decay branching ratios.

• [1] Forstner, O., et al. (2025). Detecting Beryllium-10 from exotic decays by Accelerator Mass Spectrometry (AMS). HZDR Publications Repository. View Source

Marine ¹⁰Be/⁹Be Ratio as Paleo-Erosion Proxy

In marine settings, the reactive ¹⁰Be/⁹Be ratio on sediment coatings is amplified up to 20-fold relative to terrestrial coatings, providing a sensitive proxy for terrigenous input and paleo-erosion rates [1]. This class-level inference highlights the signal enhancement in marine archives.

Marine Signal Amplification

Class-level

Up to 20× higher in marine vs terrestrial coatings

Amplified proxy for terrigenous input and paleo‑erosion.

Class-level inference; site‑specific validation may be needed.

Evidence Dimension	Reactive ¹⁰Be/⁹Be Ratio Amplification
Target Compound Data	Up to 20x higher in marine coatings vs. terrestrial coatings
Comparator Or Baseline	Terrestrial river sediment coatings
Quantified Difference	20-fold increase
Conditions	Marine sediment samples offshore Chile, comparison of mineral coatings

Why This Matters

This amplification makes the marine ¹⁰Be/⁹Be record a powerful, quantifiable tool for reconstructing continental erosion histories on glacial-interglacial timescales.

• [1] Wittmann, H., et al. (2017). The competition between coastal trace metal fluxes and oceanic mixing from the 10Be/9Be ratio: Implications for sedimentary records. Geophysical Research Letters, 44(16), 8443-8452. View Source

Beryllium-10 Application Scenarios

Dating Mid-Pleistocene Alluvial Sediments and Faults

Researchers investigating active tectonics and landscape evolution during the Middle to Late Pleistocene should procure ¹⁰Be in conjunction with ³⁶Cl to date alluvial fan deposits in the 0.2–0.5 Ma age range, a critical period inaccessible to the standard ²⁶Al/¹⁰Be pair [1]. This application is essential for determining long-term fault slip rates and seismic hazard assessments [1].

Quantifying Catchment-Wide Denudation Rates

For studies aiming to quantify landscape-scale erosion rates integrated over 10⁴–10⁶ years, in situ-produced ¹⁰Be is the indispensable nuclide [1]. Its long half-life and established production rates in quartz make it the benchmark for calculating denudation rates and understanding the drivers of landscape change over geologic timescales [1].

Reconstructing Pre-LGM Glacial Chronologies

In glacial geology and paleoclimatology, ¹⁰Be is the preferred nuclide for dating moraines and ice sheet fluctuations that predate the ~25,000-year practical limit of radiocarbon (¹⁴C) dating [1]. Its ability to resolve events in the 10⁴–10⁶-year window is critical for understanding glacial-interglacial cycles and the timing of past climate changes [1].

Marine Paleo-Erosion Records Using ¹⁰Be/⁹Be

Oceanographers and paleoclimatologists seeking to reconstruct continental weathering and erosion histories from marine sediment cores should utilize the reactive ¹⁰Be/⁹Be ratio [1]. The 20-fold signal amplification observed in marine archives provides a robust and quantifiable proxy for past terrigenous fluxes and global denudation rates [1].

Application

Selection Property

Validation Focus

Mid‑Pleistocene sediment burial dating

³⁶Cl/¹⁰Be pair compatibility

Burial dating age‑range validation

Catchment‑wide denudation rate quantification

In situ ¹⁰Be production rate calibration

Denudation rate model validation

Pre‑LGM glacial chronology reconstruction

Long half‑life beyond ¹⁴C limit

Glacial dating protocol validation

Marine paleo‑erosion records

Marine ¹⁰Be/⁹Be signal amplification

Terrigenous flux proxy validation

• [1] Balco, G., et al. (2019). Chlorine-36/beryllium-10 burial dating of alluvial fan sediments associated with the Mission Creek strand of the San Andreas Fault system, California, USA. Geochronology, 1(1), 1-18. View Source
• [2] Goehring, B. M., et al. (2022). Reconciling the apparent absence of a Last Glacial Maximum alpine glacial advance, Yukon Territory, Canada, through cosmogenic beryllium-10 and carbon-14 measurements. Geochronology, 4(1), 311-322. View Source
• [3] Wittmann, H., et al. (2017). The competition between coastal trace metal fluxes and oceanic mixing from the 10Be/9Be ratio: Implications for sedimentary records. Geophysical Research Letters, 44(16), 8443-8452. View Source